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Compound of Interest

Compound Name: 1ZS-L

Cat. No.: B12394741

Disclaimer: The term "IZS-L" is not uniquely identified in public safety literature. This guide is
based on the safety data sheet (SDS) for "ZYLO," a seed treatment product, as a
representative example of a hazardous chemical that may be handled by researchers and
scientists.[1] Users must consult the specific safety data sheet for the exact substance they are
handling.

This document provides essential safety protocols and logistical information for handling
potentially hazardous chemical substances in a laboratory setting. The following procedures
are designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Based on the representative SDS, the substance is classified with the following hazards:
e H361: Suspected of damaging fertility or the unborn child.[1]

e H373: May cause damage to organs through prolonged or repeated exposure.[1]

e H410: Very toxic to aquatic life with long-lasting effects.[1]

The signal word for this level of hazard is Warning.[1]

Quantitative Toxicity Data
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The following table summarizes the key toxicological data from the representative safety data

sheet.
Toxicity Metric Result Species Exposure Route
Oral LD50 3,666 mg/kg Rat Oral
Dermal LD50 > 5,000 mg/kg Dermal
Inhalation LC50 > 2.59 mg/l Rat Inhalation (4-hour)
Skin Irritation Minimally irritating Skin
Skin Sensitization No allergic reaction Skin

LD50: Lethal Dose,
50%. The dose of a
substance that is
lethal to 50% of a test

population.

LC50: Lethal
Concentration, 50%.
The concentration of a
substance in the air
that is lethal to 50% of

a test population.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when
handling this substance:

o Eye and Face Protection: Goggles or safety glasses are mandatory to prevent eye contact.

[1]

» Skin Protection: Wear suitable protective gloves and clothing to avoid skin contact.[1]
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o Respiratory Protection: In case of insufficient ventilation, suitable respiratory protective
equipment must be worn.[1]

Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[1]

Experimental Protocol: Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling the substance in a
laboratory environment.
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Caption: A workflow for the safe handling of hazardous chemicals.
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Emergency Procedures

In case of exposure or emergency, follow these procedures:
» General Advice: If exposed or concerned, get medical advice or attention.[1]

o Fire: Use a water spray to cool closed containers exposed to fire. Do not use a heavy water
stream. Wear self-contained breathing apparatus and full protective clothing.[1]

» Spills: Avoid contact with skin and eyes and do not breathe vapors. Ensure adequate
ventilation and evacuate personnel to safe areas. Collect spillage to avoid release to the
environment.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.

» Waste Collection: Dispose of contents and containers to an authorized waste collection
point.[1]

e Environmental Precautions: Avoid release to the environment as the substance is very toxic
to aquatic life with long-lasting effects.[1]

The following diagram illustrates the logical flow for the disposal of the substance and its
containers.
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Caption: A decision tree for the proper disposal of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IZS-L]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394741#personal-protective-equipment-for-
handling-izs-I]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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